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Compound of Interest

Compound Name: 4-Butylbenzyl Bromide

Cat. No.: B076339 Get Quote

Abstract
This document provides a comprehensive experimental protocol for the synthesis of 4-

butylbenzyl iodide from 4-butylbenzyl bromide utilizing the Finkelstein reaction. The

Finkelstein reaction is a nucleophilic bimolecular substitution (SN2) process that involves the

exchange of a halogen atom.[1][2] This method is particularly efficient for preparing alkyl

iodides from the corresponding bromides or chlorides. The reaction's success is often driven by

Le Chatelier's principle, where the precipitation of an insoluble metal halide salt in a suitable

solvent drives the equilibrium towards the desired product.[3][4] Benzyl halides, such as 4-
butylbenzyl bromide, are highly reactive substrates for this transformation.[1][4][5]

Reaction Principle and Scheme
The Finkelstein reaction is a classic SN2 reaction where an alkyl bromide or chloride is

converted to an alkyl iodide.[2] The reaction is typically performed by treating the alkyl halide

with a solution of sodium iodide (NaI) in anhydrous acetone.[1][6] Sodium iodide is soluble in

acetone, while the resulting sodium bromide (NaBr) is not, causing it to precipitate from the

solution. This precipitation removes the bromide salt from the equilibrium, driving the reaction

to completion.[1][4]

Reaction Scheme:

Caption: Experimental workflow for the synthesis of 4-butylbenzyl iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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